Cas no 1602007-81-7 (1-(4,4-Difluorocyclohexyl)propan-1-amine)

• Product Name: 1-(4,4-Difluorocyclohexyl)propan-1-amine
• CAS No: 1602007-81-7
• MF: C₉H₁₇F₂N
• MW: 177.234789609909
• MDL: MFCD31736762
• CID: 5618347
• PubChem ID: 105078936
• Update Time: 2023-09-07

1-(4,4-Difluorocyclohexyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1602007-81-7
• EN300-3010401
• 1-(4,4-Difluorocyclohexyl)propan-1-amine
• Cyclohexanemethanamine, α-ethyl-4,4-difluoro-

• MDL： MFCD31736762
• Inchi： 1S/C9H17F2N/c1-2-8(12)7-3-5-9(10,11)6-4-7/h7-8H,2-6,12H2,1H3
• InChI Key： KCQYKWSVCFGZLA-UHFFFAOYSA-N
• SMILES： FC1(CCC(C(CC)N)CC1)F

Computed Properties

• Exact Mass: 177.13290587g/mol
• Monoisotopic Mass: 177.13290587g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.01±0.1 g/cm3(Predicted)
• Boiling Point: 206.9±10.0 °C(Predicted)
• pka: 10.76±0.29(Predicted)